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Compound of Interest

N-benzyl-N-methylpiperidin-4-
Compound Name:
amine

Cat. No.: B112983

An In-depth Technical Guide to N-benzyl-N-methylpiperidin-4-amine (CAS Number: 76167-
62-9)

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-benzyl-N-methylpiperidin-4-amine, identified by CAS number 76167-62-9, is a heterocyclic
amine that serves as a valuable intermediate in synthetic organic chemistry. Its structural motif,
the N-benzylpiperidine core, is of significant interest in medicinal chemistry due to its presence
in a variety of biologically active compounds. This technical guide provides a comprehensive
overview of the physicochemical properties, associated hazards, and a detailed experimental
application of N-benzyl-N-methylpiperidin-4-amine in the synthesis of novel therapeutic
agents. Particular focus is given to its role as a precursor in the development of inhibitors for
Leishmania N-Myristoyltransferase, a critical enzyme for the parasite's viability.

Physicochemical Properties

The fundamental physicochemical properties of N-benzyl-N-methylpiperidin-4-amine are
summarized in the table below, providing essential data for its handling, storage, and
application in experimental settings.
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Property Value Source(s)
CAS Number 76167-62-9 [1]
Molecular Formula Ci3H20N2 [1]
Molecular Weight 204.31 g/mol [1]
IUPAC Name N-b.enzyI-N-methylpiperidin-4- 1]

amine
Boiling Point 118-120 °C at 0.1 Torr
Density 1.01+0.1 g/cm? (Predicted)
pKa 10.11+0.10 (Predicted)

Storage Temperature

2-8°C

Hazard Identification and Safety Precautions

N-benzyl-N-methylpiperidin-4-amine is classified as an irritant. Appropriate personal

protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn

when handling this compound. Work should be conducted in a well-ventilated area or under a

chemical fume hood.

Hazard Statement

Description

H315 Causes skin irritation
H319 Causes serious eye irritation
H335 May cause respiratory irritation
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Precautionary Statement

Description

Avoid breathing

P261 .

dust/fume/gas/mist/vapors/spray
P264 Wash skin thoroughly after handling
p271 Use only outdoors or in a well-ventilated area
P280 Wear protective gloves/protective clothing/eye

protection/face protection

IF ON SKIN: Wash with plenty of soap and
P302+P352

water

IF INHALED: Remove person to fresh air and
P304+P340 _

keep comfortable for breathing

IF IN EYES: Rinse cautiously with water for
P305+P351+P338 several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing
312 Call a POISON CENTER or doctor/physician if

you feel unwell

If skin irritation occurs: Get medical
P332+P313 ] )

advice/attention

If eye irritation persists: Get medical
P337+P313 i ]

advice/attention

Take off contaminated clothing and wash before
P362

reuse

Store in a well-ventilated place. Keep container
P403+P233 ,

tightly closed
P405 Store locked up

Dispose of contents/container to an approved
P501

waste disposal plant
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Role in the Synthesis of Leishmania N-
Myristoyltransferase Inhibitors

N-benzyl-N-methylpiperidin-4-amine has been utilized as a key building block in the
synthesis of novel thienopyrimidine inhibitors targeting Leishmania N-Myristoyltransferase
(NMT).[2][3] NMT is a crucial enzyme in Leishmania parasites, responsible for the attachment
of myristate, a 14-carbon saturated fatty acid, to the N-terminal glycine of a subset of proteins.
This process, known as N-myristoylation, is vital for protein localization, stability, and function.
Inhibition of Leishmania NMT leads to the disruption of these essential cellular processes,
making it a promising target for the development of new anti-leishmanial drugs.[2][3]

Experimental Protocol: Synthesis of a Quinazoline
Intermediate

The following protocol details the use of N-benzyl-N-methylpiperidin-4-amine in the synthesis
of a quinazoline derivative, which serves as an intermediate in the creation of potent NMT
inhibitors.[2][3]

Reaction Scheme:

i

2-Chloro-4-(ethyl(methyl)amino)-N- N-benzyl-N-methylpiperidin-4-amine n-Butanol
(1,3,5-trimethyl-1H-pyrazol-4-yl)quinazoline-6-sulfonamide (10 equivalents) 120 °C, overnight

\

N

Quinazoline Intermediatej

1.0 equivalﬂ

Click to download full resolution via product page
Caption: Synthetic scheme for the preparation of a quinazoline intermediate.
Materials:

o 2-Chloro-4-(ethyl(methyl)amino)-N-(1,3,5-trimethyl-1H-pyrazol-4-yl)quinazoline-6-
sulfonamide
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e N-benzyl-N-methylpiperidin-4-amine (CAS 76167-62-9)
e n-Butanol (n-BuOH)
Procedure:

e Combine 2-Chloro-4-(ethyl(methyl)amino)-N-(1,3,5-trimethyl-1H-pyrazol-4-yl)quinazoline-6-
sulfonamide (1.0 equivalent) and N-benzyl-N-methylpiperidin-4-amine (10 equivalents) in
n-butanol.

 Stir the reaction mixture at 120 °C overnight.
» After the reaction is complete, concentrate the mixture in vacuo to remove the solvent.

» Purify the crude residue by flash column chromatography to yield the desired quinazoline
product.[2][3]

Subsequent Deprotection and Derivatization

The N-benzyl group serves as a protecting group for the piperidine nitrogen. This allows for the
selective reaction at the secondary amine of the quinazoline core. Following the initial
synthesis, the N-benzyl group can be removed through a debenzylation step, typically using a
reagent like 1-chloroethyl chloroformate followed by methanol. The resulting secondary amine
on the piperidine ring can then be further derivatized to produce a library of compounds for
structure-activity relationship (SAR) studies.[3]

. . . Debenzylation .
QU|na(1;c_Jgr:nzzlclt;r;?§d|ate (e.g., 1-chloroethy| chloroformateJ—b(De?é%gg;%i:;ti:msg)latiﬁ[%duc“ve Aminarionj—> Final NMT Inhibitors
then Methanol)

Click to download full resolution via product page

Caption: General workflow for the deprotection and derivatization of the quinazoline
intermediate.

Biological Context: The N-Myristoyltransferase
Signaling Pathway
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The ultimate goal of synthesizing inhibitors using N-benzyl-N-methylpiperidin-4-amine is to
disrupt the function of Leishmania NMT. The diagram below illustrates the critical role of NMT in
the parasite.
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Caption: The role of N-Myristoyltransferase (NMT) in Leishmania and its inhibition.

Conclusion

N-benzyl-N-methylpiperidin-4-amine is a key synthetic intermediate with significant
applications in medicinal chemistry and drug development. While its own biological activity is
not extensively documented, its utility as a scaffold for creating potent enzyme inhibitors is
evident from the scientific literature. The detailed physicochemical properties and hazard
information provided in this guide are essential for its safe handling and use. The experimental
protocol and biological context surrounding its application in the synthesis of Leishmania NMT
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inhibitors highlight its importance for researchers working on novel therapeutics for neglected
tropical diseases. Further research into the pharmacological profile of this compound and its
derivatives may unveil additional therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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